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Abstract
This application note describes a robust and sensitive liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative determination of ketodarolutamide, the

primary active metabolite of darolutamide, in human plasma. The protocol utilizes a simple

protein precipitation extraction procedure and a stable isotopically labeled internal standard to

ensure accuracy and precision. The chromatographic separation is achieved on a C18

reversed-phase column with a rapid gradient elution, followed by detection using a triple

quadrupole mass spectrometer operating in positive ion electrospray ionization mode. This

method is suitable for pharmacokinetic studies and therapeutic drug monitoring of darolutamide

and its active metabolite.

Introduction
Darolutamide is a next-generation androgen receptor signaling inhibitor approved for the

treatment of prostate cancer.[1] It is extensively metabolized to various compounds, with

ketodarolutamide (ORM-15341) being the major and pharmacologically active metabolite.[1]
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[2] In fact, plasma concentrations of ketodarolutamide have been observed to be higher than

those of the parent drug, darolutamide.[3][4] Therefore, a reliable bioanalytical method for the

accurate quantification of ketodarolutamide is essential for pharmacokinetic assessments and

clinical monitoring. This application note presents a detailed protocol for the simultaneous

quantification of darolutamide and ketodarolutamide in plasma using LC-MS/MS.

Experimental
Materials and Reagents

Ketodarolutamide and Darolutamide reference standards

Darolutamide-d3 (or other suitable stable isotope-labeled internal standard)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure)

Human plasma (K2-EDTA)

Instrumentation
Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent triple quadrupole mass

spectrometer

Analytical Column: Waters Atlantis C18 column (or equivalent)

Standard Solutions
Stock solutions of ketodarolutamide, darolutamide, and the internal standard (IS) were

prepared in methanol at a concentration of 1 mg/mL. Working solutions for calibration

standards and quality controls (QCs) were prepared by serial dilution of the stock solutions with

50:50 (v/v) acetonitrile:water.
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Protocols
Sample Preparation
A protein precipitation method is employed for the extraction of analytes from plasma.

Allow plasma samples, calibration standards, and QCs to thaw at room temperature.

Vortex the samples to ensure homogeneity.

To 50 µL of plasma sample, add 10 µL of the internal standard working solution.

Vortex briefly.

Add 150 µL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Method
The chromatographic separation and mass spectrometric detection parameters are

summarized in the tables below. A triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source operating in positive ion mode is used. The analytes are quantified

using Multiple Reaction Monitoring (MRM).

Data Presentation
Table 1: LC-MS/MS Parameters
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Parameter Value

LC System

Column Atlantis C18, 2.1 x 50 mm, 3 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetononitrile

Flow Rate 0.5 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Gradient Program

Time (min) %B

0.00 30

1.50 95

2.00 95

2.10 30

3.00 30

MS System

Ionization Mode ESI Positive

Curtain Gas 35 psi

Collision Gas Medium

IonSpray Voltage 5500 V

Temperature 550°C

Ion Source Gas 1 55 psi

Ion Source Gas 2 60 psi
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Table 2: MRM Transitions and Compound-Dependent
Parameters

Compo
und

Q1
Mass
(m/z)

Q3
Mass
(m/z)

Dwell
Time
(ms)

Declust
ering
Potentia
l (V)

Entranc
e
Potentia
l (V)

Collisio
n
Energy
(V)

Collisio
n Cell
Exit
Potentia
l (V)

Ketodarol

utamide
397.1 194.1 100 80 10 35 12

Daroluta

mide
399.1 178.1 100 85 10 38 14

Daroluta

mide-d3

(IS)

402.1 178.1 100 85 10 38 14

Note: The MRM transitions for darolutamide and ketodarolutamide in positive ion mode (m/z

399 → 178 and m/z 397 → 194, respectively) are based on a method that simultaneously

quantified these analytes.[5] Other methods have reported transitions in negative ion mode as

well.[6][7][8]

Table 3: Method Validation Summary
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Parameter Ketodarolutamide Darolutamide

Linearity Range (ng/mL) 0.5 - 500 0.5 - 500

Correlation Coefficient (r²) > 0.99 > 0.99

LLOQ (ng/mL) 0.5 0.5

Precision (%CV)

Intra-day < 15% < 15%

Inter-day < 15% < 15%

Accuracy (% Bias)

Intra-day Within ±15% Within ±15%

Inter-day Within ±15% Within ±15%

Recovery (%) > 85% > 85%

Matrix Effect
Minimal and compensated by

Internal Standard

Minimal and compensated by

Internal Standard

This data is representative and based on typical acceptance criteria for bioanalytical method

validation.

Visualizations
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Caption: Overall workflow for the LC-MS/MS quantification of ketodarolutamide in plasma.
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Start: Thawed Plasma Sample

Aliquot 50 µL Plasma

Spike with 10 µL Internal Standard Solution

Add 150 µL Acetonitrile

Vortex Vigorously (1 min)

Centrifuge (14,000 rpm, 10 min)

Transfer Supernatant to Autosampler Vial

Ready for Injection

Click to download full resolution via product page

Caption: Detailed steps of the protein precipitation sample preparation protocol.
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The LC-MS/MS method detailed in this application note provides a reliable and efficient means

for the quantification of ketodarolutamide in human plasma. The simple sample preparation,

rapid chromatographic analysis, and high selectivity of mass spectrometric detection make this

method well-suited for high-throughput analysis in a clinical or research setting. The validation

data demonstrates that the method is accurate, precise, and robust, meeting the regulatory

requirements for bioanalytical assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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